Cas no 1092961-07-3 (4-Fluoro-1-methyl-1H-indazole)

4-Fluoro-1-methyl-1H-indazole structure
4-Fluoro-1-methyl-1H-indazole structure
Product Name:4-Fluoro-1-methyl-1H-indazole
CAS No:1092961-07-3
MF:C8H7FN2
MW:150.152984857559
MDL:MFCD11052635
CID:97789
PubChem ID:45789739
Update Time:2025-04-18

4-Fluoro-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-1-methyl-1H-indazole
    • 1H-Indazole, 4-fluoro-1-methyl-
    • 4-fluoro-1-methylindazole
    • INDAZOLE,4-FLUORO-1-METHYL
    • MB09182
    • DTXSID30671989
    • MFCD11052635
    • 1092961-07-3
    • AS-30638
    • FT-0645736
    • CS-0207552
    • J-515327
    • AKOS006308130
    • W-204708
    • SCHEMBL19539232
    • MDL: MFCD11052635
    • Inchi: 1S/C8H7FN2/c1-11-8-4-2-3-7(9)6(8)5-10-11/h2-5H,1H3
    • InChI Key: CMBZCBOBAXOMTI-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1C=NN2C

Computed Properties

  • Exact Mass: 150.05900
  • Monoisotopic Mass: 150.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 236.1±13.0 °C at 760 mmHg
  • Flash Point: 96.6±19.8 °C
  • PSA: 17.82000
  • LogP: 1.71240
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

4-Fluoro-1-methyl-1H-indazole Security Information

4-Fluoro-1-methyl-1H-indazole Pricemore >>

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abcr
AB444446-100 mg
4-Fluoro-1-methyl-1H-indazole, min. 95%; .
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€167.50 2023-07-18
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